Cas no 127039-04-7 (2-Furancarboxylic acid, chloromethyl ester)

• Product Name: 2-Furancarboxylic acid, chloromethyl ester
• CAS No: 127039-04-7
• MF: C₆H₅ClO₃
• MW: 160.555101156235
• CID: 1221005
• PubChem ID: 14608829
• Update Time: 2025-04-20

2-Furancarboxylic acid, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, chloromethyl ester
• chloromethyl furan-2-carboxylate
• 127039-04-7
• DTXSID80562136
• SCHEMBL6830855

• Inchi： 1S/C6H5ClO3/c7-4-10-6(8)5-2-1-3-9-5/h1-3H,4H2
• InChI Key： WPGXILUGNJHMPE-UHFFFAOYSA-N
• SMILES： ClCOC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 159.99275
• Monoisotopic Mass: 159.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44